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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866 Get Quote

Technical Dossier: 1-Methoxypentan-3-ol
CAS Number: 27999-99-1 Molecular Formula: C6H14O2

Executive Summary
This document provides a summary of the currently available technical information for 1-
Methoxypentan-3-ol. Despite a comprehensive search of scientific databases and literature,

detailed experimental protocols, in-depth biological activity studies, and specific applications in

drug development for this particular molecule are not extensively documented in publicly

accessible resources. The information presented herein is based on general chemical

principles and data available for structurally related compounds.

Chemical and Physical Properties
A summary of the basic chemical and physical properties for 1-Methoxypentan-3-ol is
provided below. It is important to note that detailed experimental data for this specific

compound is limited.
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Property Value Source

CAS Number 27999-99-1 Generic Chemical Databases

Molecular Formula C6H14O2 Generic Chemical Databases

Molecular Weight 118.17 g/mol Calculated

Appearance Not available -

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility Not available -

Synthesis and Reactivity
Detailed, peer-reviewed synthesis protocols specifically for 1-Methoxypentan-3-ol are not

readily available. However, based on its structure, a logical synthetic approach could involve

the following conceptual pathway.

Conceptual Synthesis Workflow
Caption: Conceptual synthetic routes to 1-Methoxypentan-3-ol.

Experimental Protocol:

A detailed experimental protocol for the synthesis of 1-Methoxypentan-3-ol is not available in

the searched resources. A generalized procedure for the reduction of a ketone to a secondary

alcohol would involve the following steps:

Dissolving the starting ketone (1-methoxy-3-pentanone) in a suitable solvent (e.g., methanol,

ethanol, or tetrahydrofuran).

Cooling the solution in an ice bath.

Slowly adding a reducing agent (e.g., sodium borohydride) in portions.
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Stirring the reaction mixture at room temperature until the reaction is complete (monitored by

techniques like TLC).

Quenching the reaction by the slow addition of water or a dilute acid.

Extracting the product with an organic solvent.

Washing, drying, and concentrating the organic layer.

Purifying the crude product by distillation or column chromatography.

Reactivity: The reactivity of 1-Methoxypentan-3-ol is expected to be dictated by its two

functional groups: a hydroxyl group and an ether group. The secondary alcohol can undergo

oxidation to the corresponding ketone, esterification, and etherification. The ether linkage is

generally stable but can be cleaved under harsh acidic conditions.

Applications in Research and Drug Development
There is currently no specific information available in the public domain regarding the

application of 1-Methoxypentan-3-ol in drug development or as a significant research

chemical. Its structural motifs (a secondary alcohol and an ether) are common in many

biologically active molecules, suggesting potential as a building block in organic synthesis.

Spectroscopic Data
No experimental spectroscopic data (such as NMR or mass spectrometry) for 1-
Methoxypentan-3-ol could be located in the searched databases.

Safety and Handling
Specific safety and handling information for 1-Methoxypentan-3-ol is not available. For any

laboratory work, it should be handled with the standard precautions for a flammable organic

liquid. This includes working in a well-ventilated fume hood, wearing appropriate personal

protective equipment (gloves, safety glasses), and avoiding sources of ignition.

Conclusion
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1-Methoxypentan-3-ol is a chemical compound for which detailed technical information is

scarce in publicly available scientific literature. While its basic properties can be inferred, a

comprehensive understanding of its synthesis, reactivity, biological activity, and potential

applications requires further experimental investigation. Researchers interested in this

molecule would need to perform de novo characterization and experimental studies.

To cite this document: BenchChem. [CAS number and molecular formula for 1-
Methoxypentan-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3381866#cas-number-and-molecular-formula-for-1-
methoxypentan-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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